Cas no 33631-04-8 (2-Methoxypyridine-3,4-diamine)

2-Methoxypyridine-3,4-diamine is a heterocyclic organic compound featuring both amine and methoxy functional groups on a pyridine backbone. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring substituted pyridine motifs. Its reactive diamine groups enable selective functionalization, while the methoxy substituent enhances solubility and electronic properties. The compound is valued for its stability under standard conditions and compatibility with a range of coupling and condensation reactions. It is commonly employed in the preparation of fused heterocycles, dyes, and ligands for catalytic systems. Proper handling requires adherence to safety protocols due to potential amine reactivity.
2-Methoxypyridine-3,4-diamine structure
2-Methoxypyridine-3,4-diamine structure
Product Name:2-Methoxypyridine-3,4-diamine
CAS No:33631-04-8
MF:C6H9N3O
MW:139.155160665512
MDL:MFCD10574697
CID:294373
PubChem ID:10148998
Update Time:2025-10-29

2-Methoxypyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxypyridine-3,4-diamine
    • 3,4-Diamino-2-methoxypyridine
    • 3,4-Pyridinediamine,2-methoxy-
    • 2-methoxy-3,4-diaminopyridine
    • 2-methoxy-3,4-pyridinediamine
    • 2-methoxy-pyridine-3,4-diamine
    • 3,4-Diamino-2-methoxypyridin
    • 3,4-Pyridinediamine,2-methoxy
    • MFCD10574697
    • DTXSID90436137
    • 33631-04-8
    • CS-0146048
    • EN300-205602
    • SCHEMBL2946870
    • AB56399
    • AKOS006304802
    • SY068088
    • FT-0712478
    • AMY8008
    • J-509876
    • AC-27200
    • AS-30617
    • YAIFNSSQKVRCSO-UHFFFAOYSA-N
    • DB-081986
    • pyridine, 3,4-diamino-2-methoxy-
    • MDL： MFCD10574697
    • Inchi： 1S/C6H9N3O/c1-10-6-5(8)4(7)2-3-9-6/h2-3H,8H2,1H3,(H2,7,9)
    • InChI Key： YAIFNSSQKVRCSO-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=C(C=CN=1)N)N

Computed Properties

  • Exact Mass: 139.07500
  • Monoisotopic Mass: 139.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • PSA: 74.16000
  • LogP: 1.41700

2-Methoxypyridine-3,4-diamine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methoxypyridine-3,4-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M12257-1g
2-Methoxypyridine-3,4-diamine
 33631-04-8
1g
 6582CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M12257-250mg
2-Methoxypyridine-3,4-diamine
 33631-04-8
250mg
 2508CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M12257-500mg
2-Methoxypyridine-3,4-diamine
 33631-04-8
500mg
 4158CNY 2021-05-08
Alichem
A029007362-250mg
3,4-Diamino-2-methoxypyridine
 33631-04-8 95%
250mg
 $1029.00 2023-09-02
Alichem
A029007362-500mg
3,4-Diamino-2-methoxypyridine
 33631-04-8 95%
500mg
 $1769.25 2023-09-02
Alichem
A029007362-1g
3,4-Diamino-2-methoxypyridine
 33631-04-8 95%
1g
 $2952.90 2023-09-02
Fluorochem
231760-250mg
2-Methoxypyridine-3,4-diamine
 33631-04-8 95%
250mg
 ￡248.00 2022-02-28
Fluorochem
231760-1g
2-Methoxypyridine-3,4-diamine
 33631-04-8 95%
1g
 ￡818.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M12257-1g
2-Methoxypyridine-3,4-diamine
 33631-04-8
1g
 6582.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M12257-250mg
2-Methoxypyridine-3,4-diamine
 33631-04-8
250mg
 2508.0CNY 2021-07-13

2-Methoxypyridine-3,4-diamine Related Literature

Related Categories

33631-04-8 (2-Methoxypyridine-3,4-diamine) Related Products

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.